Cas no 857758-56-6 (Quinoxalin-2-ylmethanamine hydrochloride)

• Product Name: Quinoxalin-2-ylmethanamine hydrochloride
• CAS No: 857758-56-6
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• CID: 1089026
• PubChem ID: 71721358
• Update Time: 2025-06-14

Quinoxalin-2-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Quinoxalin-2-ylmethanamine hydrochloride
• (quinoxalin-2-yl)methanamine hydrochloride
• DTXSID30856956
• 1-(QUINOXALIN-2-YL)METHANAMINE HYDROCHLORIDE
• Quinoxalin-2-ylmethanaminehydrochloride
• 857758-56-6
• 1-(Quinoxalin-2-yl)methanamine--hydrogen chloride (1/1)
• EN300-651550

• Inchi： 1S/C9H9N3.ClH/c10-5-7-6-11-8-3-1-2-4-9(8)12-7;/h1-4,6H,5,10H2;1H
• InChI Key： IITCFHIZEAQSTO-UHFFFAOYSA-N
• SMILES： Cl.N1C(=CN=C2C=CC=CC=12)CN

Computed Properties

• Exact Mass: 195.0563250g/mol
• Monoisotopic Mass: 195.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Additional information on Quinoxalin-2-ylmethanamine hydrochloride

Comprehensive Overview of Quinoxalin-2-ylmethanamine Hydrochloride (CAS No. 857758-56-6): Properties, Applications, and Research Insights

Quinoxalin-2-ylmethanamine hydrochloride (CAS No. 857758-56-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This hydrochloride salt derivative of quinoxalin-2-ylmethanamine is characterized by its high purity and stability, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound under variations like "quinoxaline amine derivatives", "CAS 857758-56-6 supplier", or "quinoxalin-2-ylmethanamine HCl applications", reflecting its niche yet growing relevance.

The molecular structure of Quinoxalin-2-ylmethanamine hydrochloride combines a quinoxaline core with an aminomethyl functional group, which is protonated as a hydrochloride salt. This configuration enhances its solubility in polar solvents, a critical factor for its use in drug discovery and material science. Recent trends in AI-driven drug design and high-throughput screening have amplified interest in such heterocyclic compounds, as they often exhibit bioactive properties. Questions like "How to synthesize quinoxalin-2-ylmethanamine derivatives?" or "What are the biological targets of quinoxaline-based compounds?" are commonly explored in academic forums and search engines.

In pharmaceutical research, Quinoxalin-2-ylmethanamine hydrochloride serves as a key building block for developing novel therapeutic agents. Its quinoxaline scaffold is known to interact with various enzymatic systems, particularly those involved in neurological disorders and infectious diseases. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors or antimicrobial agents. The rise of precision medicine and targeted therapy has further propelled demand for structurally diverse intermediates like this one, aligning with searches such as "quinoxaline compounds in cancer research" or "CAS 857758-56-6 mechanism of action".

From a synthetic chemistry perspective, the compound’s robustness under diverse reaction conditions makes it a preferred choice for multi-step organic synthesis. Laboratories often seek protocols for its purification or derivatization, evident from queries like "HPLC analysis of quinoxalin-2-ylmethanamine HCl" or "scaling up quinoxaline amine production". Its compatibility with cross-coupling reactions and nucleophilic substitutions expands its utility in creating complex molecular architectures, a topic frequently discussed in green chemistry and process optimization circles.

Beyond pharmaceuticals, Quinoxalin-2-ylmethanamine hydrochloride finds exploratory applications in material science, particularly in designing organic semiconductors and fluorescent probes. The quinoxaline moiety contributes to electron-deficient properties, which are advantageous in developing optoelectronic materials. Searches related to "quinoxaline-based polymers" or "CAS 857758-56-6 in OLEDs" highlight this intersection of chemistry and advanced materials. As sustainability gains traction, researchers also investigate its role in catalysis and renewable energy applications.

Quality control and regulatory compliance are paramount for suppliers and end-users of Quinoxalin-2-ylmethanamine hydrochloride. Analytical techniques such as NMR, mass spectrometry, and X-ray crystallography are routinely employed to verify its identity and purity. FAQs like "How to store quinoxalin-2-ylmethanamine HCl?" or "Is CAS 857758-56-6 hygroscopic?" underscore practical considerations for handling this compound. Proper storage in anhydrous conditions and light-sensitive containers is recommended to maintain its integrity over time.

In summary, Quinoxalin-2-ylmethanamine hydrochloride (CAS No. 857758-56-6) represents a versatile and scientifically significant compound with broad applicability across multiple disciplines. Its integration into cutting-edge research areas—from drug discovery to smart materials—ensures its continued relevance. By addressing common search queries and aligning with contemporary scientific trends, this overview aims to provide a balanced, authoritative resource for professionals navigating the complexities of heterocyclic chemistry.